Cas no 59931-52-1 (Benzoic acid, 3,5-diethyl-4-hydroxy-, methyl ester)

• Product Name: Benzoic acid, 3,5-diethyl-4-hydroxy-, methyl ester
• CAS No: 59931-52-1
• MF: C₁₂H₁₆O₃
• MW: 208.253643989563
• CID: 1617789
• Update Time: 2024-09-13

Benzoic acid, 3,5-diethyl-4-hydroxy-, methyl ester Chemical and Physical Properties

Names and Identifiers

• Benzoic acid, 3,5-diethyl-4-hydroxy-, methyl ester
• Methyl 3,5-diethyl-4-hydroxybenzoate

• Inchi： 1S/C12H16O3/c1-4-8-6-10(12(14)15-3)7-9(5-2)11(8)13/h6-7,13H,4-5H2,1-3H3
• InChI Key： NIKVFTXYRDKNDG-UHFFFAOYSA-N
• SMILES： C(OC)(=O)C1=CC(CC)=C(O)C(CC)=C1

Computed Properties

• Exact Mass: 208.10998

Experimental Properties

• Density: 1.088±0.06 g/cm3(Predicted)
• Boiling Point: 332.7±42.0 °C(Predicted)
• PSA: 46.53
• pka: 8.98±0.23(Predicted)